Cas no 1011531-89-7 (2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1011531-89-7 structure
Product Name:2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1011531-89-7
MF:C13H23BO2
MW:222.131524324417
MDL:MFCD16996204
CID:2121322
PubChem ID:57467587
Update Time:2024-11-04

2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(5,5-dimethylcyclopent-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(5,5-dimethylcyclopenten-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (5,5-DIMETHYLCYCLOPENT-1-EN-1-YL)BORONIC ACID PINACOL ESTER
    • 2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0091509
    • 2-(5,5-dimethyl-cyclopent-1-enyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • SCHEMBL253558
    • 5,5-Dimethylcyclopentene-1-boronic Acid Pinacol Ester
    • 5,5-Dimethylcyclopent-1-ene-1-boronic Acid Pinacol Ester
    • RKTUVUTWPYUGDI-UHFFFAOYSA-N
    • MFCD16996204
    • MB20194
    • SY259184
    • PS-15591
    • DB-301885
    • 1011531-89-7
    • MDL: MFCD16996204
    • Inchi: InChI=1S/C13H23BO2/c1-11(2)9-7-8-10(11)14-15-12(3,4)13(5,6)16-14/h8H,7,9H2,1-6H3
    • InChI Key: RKTUVUTWPYUGDI-UHFFFAOYSA-N
    • SMILES: O1B(OC(C1(C)C)(C)C)C2=CCCC2(C)C

Computed Properties

  • Exact Mass: 222.1791101g/mol
  • Monoisotopic Mass: 222.1791101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(5,5-dimethylcyclopent-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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